Cas no 505-86-2 (Hexadecyltrimethylammonium Hydroxide (10% in Water))

• Product Name: Hexadecyltrimethylammonium Hydroxide (10% in Water)
• CAS No: 505-86-2
• MF: C₁₉H₄₃NO
• MW: 301.550826311111
• MDL: MFCD00041921
• CID: 37874
• PubChem ID: 253660097
• Update Time: 2025-04-18

Hexadecyltrimethylammonium Hydroxide (10% in Water) Chemical and Physical Properties

Names and Identifiers

• Cetrimide
• hexadecyltrimethylammoniumhydroxidetitrant
• n,n,n-trimethyl-1-hexadecanaminiuhydroxide
• HEXADECYLTRIMETHYLAMMONIUM HYDROXIDE
• CETYLTRIMETHYLAMMONIUM HYDROXIDE
• N-HEXADECYLTRIMETHYLAMMONIUM HYDROXIDE
• (1-Hexadecyl)trimethylammonium hydroxide
• HEXADECYLTRIMETHYLAMM. HYDROXIDE CONC.
• 1-Hexadecanaminium, N,N,N-trimethyl-, hydroxide
• hexadecyltrimethylammonium hydroxide concentrateCetyl Trimethyl Ammonium Hydroxide
• hexadecyl(trimethyl)azanium,hydroxide
• CTAOH solution
• Cetrimonium hydroxide solution
• 1-Hexadecanaminium,N,N,N-trimethyl-, hydroxide (9CI)
• Ammonium, hexadecyltrimethyl-, hydroxide(7CI,8CI)
• Hexadecyltrimethylammonium hydroxide (6CI)
• Trimethylhexadecylammonium hydroxide
• Cetyltrimethylammonium Hydroxide (25% in Methanol)
• Cetyltrimethylammonium Hydroxide (10% in Water)
• Cetyltrimethylammoniumhydroxide
• Hexadecyltrimethylammonium Hydroxide (10% in Water)

• MDL： MFCD00041921
• Inchi： 1S/C19H42N.H2O/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;/h5-19H2,1-4H3;1H2/q+1;/p-1
• InChI Key： WJLUBOLDZCQZEV-UHFFFAOYSA-M
• SMILES： [OH-].[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 301.33400
• Monoisotopic Mass: 284.331725
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.988 g/mL at 25 °C
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.372
• PSA: 23.06000
• LogP: 5.99710
• Solubility: Not determined
• FEMA: 3312
• Color/Form: ~25% in methanol (T)

Hexadecyltrimethylammonium Hydroxide (10% in Water) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-34-39/23/24/25
• Safety Instruction： S7-S16-S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds